3-CYCLOHEXYL-1-{2-[(CYCLOHEXYLCARBAMOYL)AMINO]ETHYL}UREA

• IUPAC Name: 1-cyclohexyl-3-[2-(cyclohexylcarbamoylamino)ethyl]urea
• InChI: InChI=1S/C16H30N4O2/c21-15(19-13-7-3-1-4-8-13)17-11-12-18-16(22)20-14-9-5-2-6-10-14/h13-14H,1-12H2,(H2,17,19,21)(H2,18,20,22)
• InChI Key: ZEVOXPMWNXQADS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NCCNC(=O)NC2CCCCC2
• Molecular Formula: C16H30N4O2
• Molecular Weight: 310.44 g/mol
• CAS No.: 64624-50-6

Description

3-CYCLOHEXYL-1-{2-[(CYCLOHEXYLCARBAMOYL)AMINO]ETHYL}UREA is a useful research compound. Its molecular formula is C16H30N4O2 and its molecular weight is 310.442. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Reaction Mechanisms

• Studies have focused on the reactions between amines and specific unsaturated esters or isocyanic acid derivatives, leading to the formation of N,N′-disubstituted ureas. These reactions are crucial for understanding the synthesis pathways and potential applications of urea derivatives in organic chemistry (Yokoyama & Tai, 1973); (Ozaki & Tamaki, 1978).
• A mechanistic investigation revealed the carbonylation of amines to produce corresponding ureas, facilitated by metal-catalyzed reactions. This study underscores the role of transition metals in synthesizing urea derivatives (Dombek & Angelici, 1977).

Polymer and Material Science

• Research into poly(urethane urea) block copolymers has explored their phase-separated morphology, contributing to the development of materials with specific mechanical and physical properties. These findings can inform the production and customization of polymers incorporating urea derivatives for industrial applications (Garrett, Runt, & Lin, 2000).

Environmental and Health Applications

• An environmental study on the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH), and its metabolites in human urine underscores the importance of monitoring and understanding the human exposure implications of such compounds. While not directly related to "1-Cyclohexyl-3-[2-(cyclohexylcarbamoylamino)ethyl]urea," it highlights the broader context of urea derivatives in environmental health (Silva et al., 2013).

Corrosion Inhibition

• Research into triazinyl urea derivatives as corrosion inhibitors for mild steel in acidic conditions demonstrates the potential of urea derivatives in industrial applications, such as protecting metals from corrosion. This application is particularly relevant for materials engineering and protective coatings (Mistry, Patel, Patel, & Jauhari, 2011).